Cas no 174720-38-8 (2-(4-Bromophenyl)-5-methylpyrimidine)

2-(4-Bromophenyl)-5-methylpyrimidine structure

174720-38-8 structure

Product Name:2-(4-Bromophenyl)-5-methylpyrimidine

CAS No:174720-38-8

MF:C₁₁H₉BrN₂

MW:249.106561422348

MDL:MFCD01825850

CID:869088

Update Time:2026-04-29

2-(4-Bromophenyl)-5-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

- 2-(4-Bromophenyl)-5-methylpyrimidine
- HMS1583N03
- MDL： MFCD01825850
- Inchi： InChI=1S/C11H9BrN2/c1-8-6-13-11(14-7-8)9-2-4-10(12)5-3-9/h2-7H,1H3
- InChI Key： BSUNLHHGZSFMOP-UHFFFAOYSA-N
- SMILES： CC1=CN=C(C2=CC=C(C=C2)Br)N=C1

Computed Properties

Exact Mass: 247.99500
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 1

Experimental Properties

Density: 1.434
Boiling Point: 251.2°C at 760 mmHg
Flash Point: 105.7°C
Refractive Index: 1.601
PSA: 25.78000
LogP: 3.21450

2-(4-Bromophenyl)-5-methylpyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM305339-5g	2-(4-Bromophenyl)-5-methylpyrimidine	174720-38-8	95%	5g	$207	2023-02-02
abcr	AB265697-1 g	2-(4-Bromophenyl)-5-methylpyrimidine	174720-38-8		1g	€128.10	2023-04-26
abcr	AB265697-5 g	2-(4-Bromophenyl)-5-methylpyrimidine	174720-38-8		5g	€365.50	2023-04-26
eNovation Chemicals LLC	Y1264347-5g	Pyrimidine, 2-(4-bromophenyl)-5-methyl-	174720-38-8	95%	5g	$315	2024-06-07
TRC	B804795-50mg	2-(4-Bromophenyl)-5-methylpyrimidine	174720-38-8		50mg	$ 50.00	2022-06-06
TRC	B804795-100mg	2-(4-Bromophenyl)-5-methylpyrimidine	174720-38-8		100mg	$ 65.00	2022-06-06
TRC	B804795-500mg	2-(4-Bromophenyl)-5-methylpyrimidine	174720-38-8		500mg	$ 135.00	2022-06-06
abcr	AB265697-1g	2-(4-Bromophenyl)-5-methylpyrimidine; .	174720-38-8		1g	€137.20	2025-04-20
abcr	AB265697-5g	2-(4-Bromophenyl)-5-methylpyrimidine; .	174720-38-8		5g	€381.90	2025-04-20
1PlusChem	1P0020DN-1g	Pyrimidine, 2-(4-bromophenyl)-5-methyl-	174720-38-8	95%	1g	$61.00	2025-02-19

2-(4-Bromophenyl)-5-methylpyrimidine Related Literature

1. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
2. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
3. Aggregation-induced emission leading to two distinct emissive species in the solid-state structure of high-dipole organic chromophores†

Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
4. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
5. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584

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